Cas no 16623-25-9 (2-(3-Aminobenzyl)butanoic acid)

2-(3-Aminobenzyl)butanoic acid structure
16623-25-9 structure
Product Name:2-(3-Aminobenzyl)butanoic acid
CAS No:16623-25-9
MF:C11H15NO2
MW:193.242303133011
CID:173784
PubChem ID:83986
Update Time:2025-04-19

2-(3-Aminobenzyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Aminobenzyl)butanoic acid
    • 2-(m-aminobenzyl)butyric acid
    • 2-[(3-aminophenyl)methyl]butanoic acid
    • Benzenepropanoic acid,3-amino-a-ethyl-
    • Einecs 240-671-9
    • 3-Amino-α-ethylbenzenepropionic acid
    • A-(3-AMINOBENYL)BUTYRIC ACID HYDROCHLORIDE
    • α-(3-Aminobenzyl)butyric acid hydrochloride
    • 3-Amino-ethylbenzenepropanoica acid hydrochloride
    • SCHEMBL1068216
    • DTXSID10937176
    • NS00052732
    • 16623-25-9
    • Inchi: 1S/C11H15NO2/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-5,7,9H,2,6,12H2,1H3,(H,13,14)
    • InChI Key: ZRRVWPUAOKIETO-UHFFFAOYSA-N
    • SMILES: OC(C(CC)CC1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.143
  • Boiling Point: 367.1°C at 760 mmHg
  • Flash Point: 175.8°C
  • Refractive Index: 1.569
  • PSA: 63.32

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